Cas no 637751-91-8 (7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(piperidin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(piperidin-1-yl)methyl-4H-chromen-4-one
• CAS No: 637751-91-8
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 5419709
• Update Time: 2025-06-09

7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(piperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(piperidin-1-ylmethyl)chromen-4-one
• 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(piperidin-1-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C23H25NO5/c1-15-22(29-17-8-6-7-16(13-17)27-2)21(26)18-9-10-20(25)19(23(18)28-15)14-24-11-4-3-5-12-24/h6-10,13,25H,3-5,11-12,14H2,1-2H3
• InChI Key： HWNYPCUJIBONFL-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN3CCCCC3)C(O)=CC=C2C(=O)C=1OC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(piperidin-1-yl)methyl-4H-chromen-4-one

Exploring the Potential of 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(piperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 637751-91-8) in Modern Research

The compound 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(piperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 637751-91-8) has garnered significant attention in the field of medicinal chemistry and drug discovery. As a chromen-4-one derivative, it belongs to a class of compounds known for their diverse biological activities, including antioxidant, anti-inflammatory, and potential therapeutic effects. Researchers are particularly interested in its structural features, such as the piperidin-1-yl moiety and the methoxyphenoxy group, which contribute to its unique pharmacological profile.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in areas like oncology, neurology, and metabolic disorders. The 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(piperidin-1-yl)methyl-4H-chromen-4-one structure aligns with this trend, as its scaffold offers opportunities for structure-activity relationship (SAR) optimization. Scientists are exploring its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with key biological targets.

The compound's chromen-4-one core is a well-studied pharmacophore, often associated with flavonoid-like properties. This has led to investigations into its antioxidant capacity and potential role in mitigating oxidative stress-related diseases. Additionally, the presence of the hydroxy and methoxy groups enhances its solubility and bioavailability, making it a promising candidate for further drug development.

One of the most searched questions in the context of chromen-4-one derivatives is their applicability in neuroprotective therapies. Preliminary studies suggest that compounds like 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(piperidin-1-yl)methyl-4H-chromen-4-one may influence neurotransmitter systems, opening avenues for research in neurodegenerative conditions. Its piperidine moiety, a common feature in CNS-active drugs, further supports this hypothesis.

From a synthetic chemistry perspective, the compound's CAS No. 637751-91-8 serves as a critical identifier for researchers sourcing high-purity materials. The growing interest in custom synthesis and building blocks for drug discovery has amplified the importance of such compounds. Laboratories specializing in heterocyclic chemistry often highlight its versatility as a molecular scaffold for derivatization.

Environmental and green chemistry considerations are also shaping research around this molecule. Scientists are exploring sustainable synthesis routes for chromen-4-one derivatives to minimize waste and energy consumption. This aligns with broader industry trends toward eco-friendly pharmaceutical production.

In conclusion, 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(piperidin-1-yl)methyl-4H-chromen-4-one represents a compelling case study in modern drug discovery. Its multifaceted applications—from targeted therapy to neuroprotection—coupled with its structural adaptability, make it a valuable subject for ongoing research. As the scientific community continues to unravel its potential, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.